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An In-Depth Technical Guide to Dimethyl Telluride

Introduction
Dimethyl telluride (DMTe), with the chemical formula (CH₃)₂Te, is an organotellurium

compound that holds a significant position in materials science, organic synthesis, and

environmental chemistry.[1][2][3] It is a volatile, pale yellow liquid characterized by a strong,

unpleasant garlic-like odor.[2][3] Historically, DMTe was first identified in 1939 as a product of

microbial metabolism, a discovery that highlighted the biological methylation of tellurium.[1][2]

[3] In materials science, it is a key precursor in the metalorganic vapour phase epitaxy

(MOVPE) for producing cadmium telluride (CdTe) and mercury cadmium telluride (HgCdTe) thin

films, which are crucial for solar cells and infrared detectors.[1][2][3]

This technical guide provides a comprehensive overview of the chemical and physical

properties of dimethyl telluride, its synthesis and reactivity, safety and handling protocols, and

its primary applications. The information is intended for researchers, scientists, and

professionals in drug development and related fields.

Chemical and Physical Properties
The fundamental physical and chemical properties of dimethyl telluride are summarized in the

tables below. These properties are crucial for its handling, application in synthesis, and for

understanding its behavior under various conditions.
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Table 1: General and Physical Properties of Dimethyl
Telluride

Property Value Source(s)

IUPAC Name (Methyltellanyl)methane [2]

CAS Number 593-80-6 [1][2][4][5]

Molecular Formula C₂H₆Te [2][4][6]

Molecular Weight 157.67 g/mol [2][6][7][8]

Appearance Pale yellow, translucent liquid [2][3]

Odor Strong garlic-like [2]

Melting Point -10 °C (263 K) [2][3]

Boiling Point 82 °C (355 K) [2][3]

Density Approx. 1.25 g/cm³ [4]

Solubility

Soluble in many organic

solvents such as ethanol,

ether, and benzene.

[6]

Table 2: Thermodynamic Properties of Dimethyl
Telluride
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Property Value Source(s)

Enthalpy of Vaporization

(ΔvapH)
34.4 kJ/mol at 313 K [9][10]

35.6 ± 0.1 kJ/mol at 323 K [9][10]

36.9 kJ/mol at 282 K [9][10]

Enthalpy of Fusion (ΔfusH) 7.77 kJ/mol at 201.9 K [9]

Vapor Pressure Equation

log(p/Pa) = 27.8192 –

2673.64/(T/K) – 6.06377

log(T/K) (for T = 267 to 369 K)

[11][12]

Ionization Energy 7.85 eV to 7.926 ± 0.010 eV [10]

Structure and Spectroscopic Data
Dimethyl telluride has a bent molecular geometry, similar to its lighter chalcogenide analogs,

dimethyl ether, dimethyl sulfide, and dimethyl selenide. The C-Te-C bond angle is

approximately 94.9°.

Table 3: Spectroscopic Data for Dimethyl Telluride
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Spectroscopic Technique Key Features Source(s)

¹H NMR
δ (ppm): ~1.83. J(¹²⁵Te, ¹H):

-20.8 Hz.
[12][13]

¹³C NMR
J(¹³C, ¹H): 140.7 Hz. J(¹²⁵Te,

¹³C): 158.5 Hz.
[13][14]

¹²⁵Te NMR

Dimethyl telluride is often used

as an external reference for

¹²⁵Te NMR measurements.

[15]

IR and Raman Spectroscopy

Complete vibrational

assignments for both gaseous

and liquid states have been

reported.

[11][12]

Mass Spectrometry (GC-MS)

A primary method for the

detection and quantification of

volatile DMTe.

[1][7]

Synthesis and Reactivity
Dimethyl telluride can be synthesized through various methods, ranging from classical

organic reactions to modern biochemical and radiolytic techniques.

Synthesis Methods
From Organometallic Reagents: A common and high-yield (89-93%) method involves the

reaction of elemental tellurium with methyl lithium (MeLi) in an inert atmosphere.[1]

Alternatively, tellurium halides like tellurium tetrachloride (TeCl₄) can be treated with Grignard

reagents such as methylmagnesium bromide.[1][4]

Classical Alkylation: An illustrative synthesis involves the reaction of sodium telluride (Na₂Te)

with methyl iodide (CH₃I).[16]

Microbial Synthesis: Certain fungi (e.g., Penicillium brevicaule) and bacteria can produce

DMTe through the biological methylation of inorganic tellurium compounds, with yields of

approximately 60-75%.[1][2][3]
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Gamma Radiolysis: DMTe can be formed by the interaction of solid tellurium with methyl

radicals generated from solvents like acetone or dimethyl ether under gamma irradiation,

yielding around 12-18%.[1][17]

Chemical Reactivity
Dimethyl telluride is a reactive compound, particularly towards electrophiles, due to the polar

carbon-tellurium bond.[4]

Oxidation: It can be oxidized by reagents like hydrogen peroxide or nitric acid to produce

tellurium dioxide (TeO₂).[4]

Reduction: Reduction with agents such as lithium aluminum hydride yields elemental

tellurium.[4]

Substitution Reactions: DMTe readily undergoes substitution reactions with halogens and

other electrophiles, leading to the formation of diverse organotellurium derivatives.[4]

Experimental Protocols
Protocol for Synthesis of Dimethyl Telluride from
Sodium Telluride
This protocol describes a general procedure for the synthesis of symmetrical diorganyl

tellurides, adapted for dimethyl telluride.[18]

Materials:

Tellurium powder (Te)

Sodium borohydride (NaBH₄)

N,N-Dimethylformamide (DMF), anhydrous

Methyl iodide (CH₃I)

Standard glassware for air-sensitive chemistry (Schlenk line, nitrogen/argon atmosphere)
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Procedure:

Under a nitrogen atmosphere, add tellurium powder (1.0 eq) to a stirred solution of sodium

borohydride (2.5 eq) in anhydrous DMF.

Heat the reaction mixture to 80 °C and stir for 1 hour. The formation of sodium telluride

(Na₂Te) is indicated by the solution turning a deep purple color.

Cool the mixture to room temperature (25 °C).

Slowly add methyl iodide (2.0 eq) to the reaction mixture.

Stir the resulting mixture at 25 °C for 4 hours.

After the reaction is complete, dilute the mixture with deionized water and extract twice with

an organic solvent (e.g., n-hexane or ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate

(MgSO₄), and concentrate under reduced pressure.

Purify the resulting crude product via column chromatography to yield pure dimethyl
telluride.

Generalized Protocol for Solubility Determination
Given the air-sensitivity and toxicity of dimethyl telluride, solubility determination must be

performed under controlled conditions. This is a generalized protocol as specific quantitative

solubility data is not widely available.[19]

Materials:

Dimethyl telluride

Selected anhydrous organic solvent

Inert atmosphere glovebox or Schlenk line

Thermostatically controlled shaker or stir plate
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Gas-tight syringes and septa-sealed vials

Analytical technique for quantification (e.g., GC-MS)

Procedure:

Sample Preparation: Inside an inert atmosphere glovebox, add an excess amount of

dimethyl telluride to a known volume of the chosen anhydrous solvent in a sealed vial.

Equilibration: Seal the vial tightly and place it in a thermostatically controlled shaker set to

the desired temperature (e.g., 25 °C). Allow the mixture to equilibrate for at least 24 hours to

ensure saturation.

Sample Extraction: After equilibration, allow the solid to settle. Carefully extract a known

volume of the supernatant (the saturated solution) using a gas-tight syringe fitted with a filter

to prevent the transfer of any undissolved solute.

Dilution and Analysis: Dilute the extracted aliquot with a known volume of the same solvent

to bring the concentration within the linear range of the analytical instrument.

Quantification: Analyze the diluted sample using a calibrated GC-MS or other suitable

analytical method to determine the concentration of dimethyl telluride.

Calculation: From the concentration of the diluted sample and the dilution factor, calculate

the concentration in the original saturated solution. Express the solubility in units such as

g/100 mL or mol/L.

Mandatory Visualizations
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Caption: Synthesis workflow for Dimethyl Telluride.
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Caption: Workflow for determining solubility.
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Caption: Key reactions of Dimethyl Telluride.

Toxicity and Safety
Dimethyl telluride is classified as a hazardous substance and must be handled with extreme

care.

Table 4: Hazard and Safety Information for Dimethyl
Telluride
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Hazard Type Description Source(s)

GHS Classification

Acute Toxicity, Oral (Category

3), Dermal (Category 3),

Inhalation (Category 3). Toxic if

swallowed, in contact with skin,

or if inhaled.

[7]

Exposure Symptoms

Imparts a garlic-like odor to

breath and sweat.[2][20]

Heavy exposure can lead to

headache, drowsiness,

metallic taste, loss of appetite,

nausea, tremors, convulsions,

and respiratory arrest.[20]

Organ Toxicity

Considered an occupational

hepatotoxin (toxic to the liver)

and a potential reproductive

toxin.[7][20]

Permissible Exposure Limit

(PEL)
0.1 mg/m³ (as Te) [7]

Immediately Dangerous to Life

or Health (IDLH)
25.0 mg/m³ (as Te) [7]

Handling Precautions

All manipulations should be

performed in a well-ventilated

chemical fume hood.[6] Wear

appropriate personal protective

equipment (PPE), including

chemical-resistant gloves,

safety goggles, and a lab coat.

[6]

Incompatible Materials Oxidizing agents.[20]

Disposal Dispose of waste in

accordance with local,
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regional, and national

regulations.[6]

Applications
The unique properties of dimethyl telluride make it a valuable compound in several high-

technology fields.

Semiconductor Manufacturing: It is a critical organometallic precursor for Metal-Organic

Chemical Vapor Deposition (MOCVD) and Metalorganic Vapor Phase Epitaxy (MOVPE).[1]

[2][3] These techniques use DMTe to grow high-purity thin films of cadmium telluride (CdTe)

and mercury cadmium telluride (HgCdTe), which are used in the production of solar panels

and advanced infrared detectors.[1]

Organic Synthesis: As a fundamental organotellurium compound, DMTe serves as a reagent

for the synthesis of more complex tellurium-containing molecules.[1][6]

Materials Science: It is used as a precursor for photosensitive dyes and photoluminescent

materials.[1][6]

Environmental and Biological Research: The identification of DMTe as a microbial metabolite

has spurred research into the biogeochemical cycling of tellurium and its role in microbial

detoxification mechanisms.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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